(4-((1,1-Dioxidothiomorpholino)methyl)phenyl)boronic acid
Cat. No. B8772329
M. Wt: 269.13 g/mol
InChI Key: CIZHHURYUJSTKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08633173B2
Procedure details
A suspension of (4-bromomethylphenyl)boronic acid (2.00 g, 9.31 mmol), thiomorpholine 1,1-dioxide (1.50 g, 11.1 mmol) and potassium carbonate (2.60 g, 18.8 mmol) in acetone (25 mL, 340 mmol) was heated at 40° C. for 18 hours then cooled to room temperature. The volatiles were evaporated and the residue was suspended in saturated aqueous ammonium chloride (100 mL). The aqueous was decanted from the waxy solid and the solid was dissolved in methanol (50 mL), filtered to remove insoluble salts and evaporated. 4-[(4-boronophenyl)methyl]-thiomorpholine 1,1-dioxide was isolated as a tan foam. The crude material was used without further purification.
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][C:3]1[CH:8]=[CH:7][C:6]([B:9]([OH:11])[OH:10])=[CH:5][CH:4]=1.[NH:12]1[CH2:17][CH2:16][S:15](=[O:19])(=[O:18])[CH2:14][CH2:13]1.C(=O)([O-])[O-].[K+].[K+].CC(C)=O>>[B:9]([C:6]1[CH:7]=[CH:8][C:3]([CH2:2][N:12]2[CH2:17][CH2:16][S:15](=[O:19])(=[O:18])[CH2:14][CH2:13]2)=[CH:4][CH:5]=1)([OH:11])[OH:10] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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BrCC1=CC=C(C=C1)B(O)O
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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N1CCS(CC1)(=O)=O
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Name
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Quantity
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2.6 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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then cooled to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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The volatiles were evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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The aqueous was decanted from the waxy solid
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the solid was dissolved in methanol (50 mL)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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to remove insoluble salts
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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B(O)(O)C1=CC=C(C=C1)CN1CCS(CC1)(=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
